Cas no 688044-30-6 (Coenzyme A, S-(3-hydroxybenzeneacetate))

• Product Name: Coenzyme A, S-(3-hydroxybenzeneacetate)
• CAS No: 688044-30-6
• MF: C₂₉H₄₂N₇O₁₈P₃S
• MW: 901.666168689728
• CID: 5598723
• Update Time: 2023-09-01

Coenzyme A, S-(3-hydroxybenzeneacetate) Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyphenylacetyl CoA
• Coenzyme A, S-(3-hydroxybenzeneacetate)

• Inchi： 1S/C29H42N7O18P3S/c1-29(2,24(41)27(42)32-7-6-19(38)31-8-9-58-20(39)11-16-4-3-5-17(37)10-16)13-51-57(48,49)54-56(46,47)50-12-18-23(53-55(43,44)45)22(40)28(52-18)36-15-35-21-25(30)33-14-34-26(21)36/h3-5,10,14-15,18,22-24,28,37,40-41H,6-9,11-13H2,1-2H3,(H,31,38)(H,32,42)(H,46,47)(H,48,49)(H2,30,33,34)(H2,43,44,45)/t18-,22-,23-,24+,28-/m1/s1
• InChI Key： WOPRCGRQVLJGCX-CECATXLMSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)CC2C=CC=C(O)C=2)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O